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Compound of Interest

Compound Name: RSC133

Cat. No.: B046086 Get Quote

Compound Identification:

Name: RSC133

Synonyms: 3-[[(2E)-3-(1H-Indol-3-yl)-1-oxo-2-propen-1-yl]amino]-benzamide, RSC 133,

Reprogramming stimulating compound 133

CAS Number: 1418131-46-0

Molecular Formula: C₁₈H₁₅N₃O₂

Molecular Weight: 305.33 g/mol [1]

Appearance: White to light brown powder

Known Hazards: Causes skin irritation (H315), Causes serious eye irritation (H319), May

cause respiratory irritation (H335)

This document provides essential safety guidelines for handling RSC133, an epigenetic

modulator used in stem cell research. Given its biological activity and irritant properties,

RSC133 should be handled with care, following protocols for potent research compounds.
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A comprehensive PPE ensemble is mandatory to minimize exposure when handling RSC133.

The following table summarizes the recommended PPE for various laboratory activities

involving this compound.

Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Storage &

Transport

Safety glasses

with side shields

Single pair of

nitrile gloves
Laboratory coat

Not generally

required

Weighing of

Powder

Chemical splash

goggles and face

shield

Double-layered

nitrile gloves

Disposable gown

with tight-fitting

cuffs

NIOSH-approved

respirator (e.g.,

N95)

Solution

Preparation

Chemical splash

goggles and face

shield

Double-layered

nitrile gloves

Chemical-

resistant

disposable gown

Work within a

certified chemical

fume hood

Cell Culture

Application

Safety glasses

with side shields

Single pair of

nitrile gloves
Laboratory coat

Work within a

biological safety

cabinet

Waste Disposal
Chemical splash

goggles

Double-layered

nitrile gloves
Laboratory coat

Not generally

required if waste

is sealed

Experimental Protocols
Adherence to a strict, step-by-step protocol is crucial for the safe handling of RSC133.

1. Preparation and Weighing of RSC133 Powder:

Designated Area: All work with solid RSC133 must be conducted in a designated area, such

as a chemical fume hood or a powder containment hood, to prevent inhalation of airborne

particles.

Pre-weighing Checks: Ensure the balance is clean and certified. Prepare all necessary

materials, including weighing paper, spatulas, and pre-labeled containers, before handling

the compound.
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Weighing Procedure:

Don the appropriate PPE as specified in the table above.

Carefully open the RSC133 container inside the fume hood.

Use a clean spatula to transfer the desired amount of powder onto the weighing paper.

Avoid creating dust by handling the powder gently.

Once the desired amount is weighed, securely close the primary container.

Transfer the weighed powder to a secondary container for transport to the next

workstation.

2. Solution Preparation:

Solvent Information: RSC133 is soluble in DMSO at 20 mg/mL.

Procedure:

All solution preparation should be performed in a chemical fume hood.

Add the weighed RSC133 to an appropriate vessel.

Slowly add the solvent (e.g., DMSO) to the solid to avoid splashing.

If necessary, gently swirl or vortex the mixture to ensure complete dissolution.

Keep the solution container covered as much as possible.

Clearly label the prepared solution with the compound name, concentration, solvent, and

date of preparation.

3. Spill Management:

Immediate Actions: In case of a spill, immediately alert others in the vicinity.

Cleanup:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b046086?utm_src=pdf-body
https://www.benchchem.com/product/b046086?utm_src=pdf-body
https://www.benchchem.com/product/b046086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a pre-prepared chemical spill kit.

For solid spills, gently cover the powder with a damp paper towel to avoid aerosolization,

then carefully scoop the material into a hazardous waste container.

For liquid spills, absorb the solution with an inert material (e.g., sand or vermiculite) and

place it in a sealed container for disposal.

All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
Solid Waste: All disposable materials contaminated with RSC133, including gloves, weighing

papers, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing RSC133 should be collected in a sealed, labeled

hazardous waste container. Do not dispose of RSC133 solutions down the drain.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated with a suitable solvent (e.g., 70% ethanol) after use.

Record Keeping: Maintain accurate records of all disposed hazardous waste in accordance

with institutional and regulatory requirements.

Workflow Visualization
The following diagram illustrates the key stages of the safe handling workflow for RSC133.
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Preparation Phase

Handling Phase (in Fume Hood)

Application Phase

Post-Handling Phase

1. Risk Assessment & Protocol Review

2. Don Appropriate PPE

3. Prepare Designated Work Area

4. Weigh Solid RSC133

Proceed to handling

5. Prepare Stock Solution

6. Perform Experiment

Use in experiment

7. Decontaminate Surfaces & Equipment

After experiment completion

8. Segregate & Dispose of Waste

9. Doff PPE Correctly

10. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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